Cas no 1340119-85-8 (3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine)

3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine structure
1340119-85-8 structure
Product Name:3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine
CAS No:1340119-85-8
Molecular Formula:C8H13F3N2
Molecular Weight:194.197432279587
CID:5188447
PubChem ID:63897907

3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine Properties

Names and Identifiers

    • 3-(trifluoromethyl)-1-azabicyclo[2.2.2]octan-3-amine
    • 3-(Trifluoromethyl)quinuclidin-3-amine
    • 1-Azabicyclo[2.2.2]octan-3-amine, 3-(trifluoromethyl)-
    • 3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine
    • InChIKey: ITMFNIVBGBVCAR-UHFFFAOYSA-N
    • Inchi: 1S/C8H13F3N2/c9-8(10,11)7(12)5-13-3-1-6(7)2-4-13/h6H,1-5,12H2
    • SMILES: FC(C1(CN2CCC1CC2)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 0
  • Heavy Atom Count: 13
  • Complexity: 208
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.3

3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-170585-0.05g
3-(trifluoromethyl)-1-azabicyclo[2.2.2]octan-3-amine
1340119-85-8
0.05g
$948.0 2023-09-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00981643-1g
3-(Trifluoromethyl)-1-azabicyclo[2.2.2]octan-3-amine
1340119-85-8 95%
1g
¥5383.0 2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1377382-50mg
3-(Trifluoromethyl)quinuclidin-3-amine
1340119-85-8 95%
50mg
¥20476.00

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